2-Chloro-3'-methylbenzophenone
Overview
Description
2-Chloro-3-methylbenzophenone (2C3MBP) is an important organic compound with a wide range of applications in scientific research. It is a colorless liquid with a faint odor and is used in many different areas of research, including organic synthesis, biochemistry, and pharmacology.
Scientific Research Applications
Organic Synthesis and Chemical Transformations
2-Chloro-3'-methylbenzophenone is instrumental in the field of organic synthesis, particularly in the oxidative dearomatization of phenols and anilines. For example, it has been used in regioselective dearomatizing phenylation reactions into cyclohexa-2,4-dienone derivatives, demonstrating its versatility in ligand coupling and dearomatization processes which are crucial for the synthesis of complex organic molecules with potential applications in drug development and material science (Quideau, Pouységu, Ozanne, & Gagnepain, 2005).
Environmental Implications and Analysis
In environmental science, 2-Chloro-3'-methylbenzophenone and its derivatives have been studied for their occurrence, fate, and behavior in aquatic environments. Research indicates that compounds like this, often found in personal care products and pharmaceuticals, are of interest due to their potential as emerging contaminants. The presence of such compounds in water bodies and their interaction with other environmental agents (e.g., chlorine) lead to the formation of various by-products, which can have ecological and health implications (Haman, Dauchy, Rosin, & Munoz, 2015).
Material Science and Photostability
In the realm of material science, particularly concerning photostability and UV protection, derivatives of 2-Chloro-3'-methylbenzophenone play a significant role. The study of such compounds aids in understanding their phototransformation and the resulting effects on the stability and efficacy of materials designed for UV protection. This research is critical for developing more effective and safer sunscreens, coatings, and plastics that are exposed to sunlight (Sun et al., 2019).
Mechanism of Action
Target of Action
Benzophenone derivatives are known to interact with various biological targets, including enzymes and receptors .
Mode of Action
Benzophenone derivatives are known to undergo reactions at the benzylic position, which involves free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to changes in the compound’s structure and its interaction with its targets .
Biochemical Pathways
Benzophenone derivatives have been studied for their bioactivity, including antitumor activity . This suggests that these compounds may interact with biochemical pathways related to cell proliferation and apoptosis .
Pharmacokinetics
The compound’s molecular weight (23069) and structure suggest that it may have reasonable bioavailability .
Result of Action
Benzophenone derivatives have been shown to exhibit antitumor activity, suggesting that they may induce cell death or inhibit cell proliferation in certain types of cancer cells .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-3’-methylbenzophenone. Factors such as temperature, pH, and the presence of other substances can affect the compound’s reactivity and its interactions with biological targets .
properties
IUPAC Name |
(2-chlorophenyl)-(3-methylphenyl)methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H11ClO/c1-10-5-4-6-11(9-10)14(16)12-7-2-3-8-13(12)15/h2-9H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NFKPBRMVTWKHOW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)C(=O)C2=CC=CC=C2Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H11ClO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70604918 |
Source
|
| Record name | (2-Chlorophenyl)(3-methylphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70604918 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-3'-methylbenzophenone | |
CAS RN |
131822-46-3 |
Source
|
| Record name | (2-Chlorophenyl)(3-methylphenyl)methanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70604918 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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